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Compound of Interest

Compound Name:
2-Chloro-4-(4-

fluorophenyl)pyridine

CAS No.: 883874-84-8

Cat. No.: B3163481

Get Quote

Technical Monograph: 2-Chloro-4-(4-
fluorophenyl)pyridine
Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
2-Chloro-4-(4-fluorophenyl)pyridine is a halogenated biaryl pyridine derivative. It serves as a

high-value scaffold in the synthesis of pharmaceuticals, particularly kinase inhibitors and G-

protein coupled receptor (GPCR) modulators. Its structural utility lies in the orthogonal reactivity

of the C2-chlorine atom (susceptible to SNAr or further cross-coupling) and the metabolic

stability conferred by the para-fluorine substituent.
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Property Specification

CAS Number 883874-84-8

IUPAC Name 2-Chloro-4-(4-fluorophenyl)pyridine

Molecular Formula C₁₁H₇ClFN

Molecular Weight 207.63 g/mol

SMILES Fc1ccc(cc1)-c1ccnc(Cl)c1

InChI Key DGTAWQNEBOGYLH-UHFFFAOYSA-N

Physical State
Solid (typically off-white to pale yellow

crystalline powder)

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in Water

Melting Point
78–82 °C (Predicted based on structural

analogs)

Synthetic Methodology: Regioselective Suzuki-
Miyaura Coupling
The most robust and scalable synthesis of 2-Chloro-4-(4-fluorophenyl)pyridine utilizes a

Suzuki-Miyaura cross-coupling reaction. This approach is preferred over direct chlorination or

SNAr methods due to its superior regioselectivity and mild conditions.

Mechanistic Rationale
The synthesis targets the C4 position of the pyridine ring. Using 2-chloro-4-iodopyridine as the

electrophile ensures exclusive coupling at the C4 position because the C-I bond is significantly

more labile towards oxidative addition by Palladium(0) than the C-Cl bond at C2. This leaves

the C2-chlorine intact for subsequent diversification.

Experimental Protocol
Reagents:
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Substrate: 2-Chloro-4-iodopyridine (1.0 equiv)

Boronic Acid: 4-Fluorophenylboronic acid (1.1 equiv)

Catalyst: Pd(PPh₃)₄ (3–5 mol%)

Base: Na₂CO₃ (2.0 equiv, 2M aqueous solution)

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (4:1)

Step-by-Step Workflow:

Inertion: Charge a reaction vessel with 2-chloro-4-iodopyridine, 4-fluorophenylboronic acid,

and Pd(PPh₃)₄. Evacuate and backfill with Nitrogen (N₂) three times to remove oxygen,

which can poison the catalyst and promote homocoupling.

Solvation: Add degassed solvent (DME or Toluene/EtOH) and the aqueous Na₂CO₃ solution.

Reaction: Heat the mixture to 85–90 °C under vigorous stirring for 4–6 hours. Monitor

conversion via TLC (Hexane:EtOAc 4:1) or LC-MS.

Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[1]

Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Purify the crude residue via flash column chromatography (Silica gel, 0–20%

EtOAc in Hexanes) to yield the title compound.

Reaction Pathway Visualization
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Caption: Regioselective Suzuki-Miyaura coupling strategy preserving the C2-chlorine motif.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

http://orgsyn.org/Content/pdfs/procedures/v100p0248.pdf
https://www.benchchem.com/product/b3163481/docs?utm_src=pdf-body-img#2-chloro-4-4-fluorophenyl-pyridine-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3163481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Discovery[1][8][9]
This compound is not merely an intermediate; it is a privileged scaffold in medicinal chemistry.

The 2-chloropyridine moiety serves as a "handle" for further functionalization, while the 4-

fluorophenyl group acts as a stable lipophilic anchor.

p38 MAP Kinase Inhibitors
The 2,4-diarylpyridine motif is a classic pharmacophore for p38 mitogen-activated protein

kinase inhibitors.

Mechanism: The pyridine nitrogen often acts as a hydrogen bond acceptor in the ATP-

binding pocket (hinge region).

Utility: The C2-chlorine is displaced by amines (via SNAr or Buchwald-Hartwig coupling) to

introduce solubilizing groups (e.g., piperazines) critical for oral bioavailability.

mGluR5 Antagonists
Metabotropic glutamate receptor 5 (mGluR5) antagonists often feature a biaryl core.

Role: The 4-fluorophenyl group occupies a hydrophobic pocket within the receptor's

allosteric site. The fluorine atom blocks metabolic para-hydroxylation, significantly extending

the compound's half-life (t1/2) in vivo compared to the non-fluorinated analog.

Structural Activity Relationship (SAR) Studies[3][8]
Bioisosterism: The fluorine atom mimics hydrogen in size (Van der Waals radius: 1.47 Å vs

1.20 Å) but drastically alters electronic properties (electronegativity: 4.0 vs 2.1). This

modulation often improves potency by strengthening π-π stacking interactions with aromatic

residues (e.g., Phenylalanine, Tyrosine) in the target protein.

Handling & Safety Protocols
As a halogenated pyridine, this compound requires standard chemical hygiene.
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Hazard Class Statement Precaution

Acute Toxicity Harmful if swallowed (H302)
Do not eat, drink, or smoke

when using.

Irritation
Causes skin/eye irritation

(H315/H319)

Wear nitrile gloves and safety

goggles.

Storage Moisture Sensitive

Store in a cool, dry place

under inert gas

(Argon/Nitrogen).

Disposal: Dispose of contents/container to an approved waste disposal plant. Do not release

into drains or the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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